Cas no 1892061-12-9 (2-(2-phenylphenyl)methylpiperidine)

• Product Name: 2-(2-phenylphenyl)methylpiperidine
• CAS No: 1892061-12-9
• MF: C₁₈H₂₁N
• MW: 251.36604475975
• MDL: MFCD31735978
• CID: 5240559
• PubChem ID: 117382236
• Update Time: 2025-10-29

2-(2-phenylphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-([1,1'-biphenyl]-2-ylmethyl)-
• 2-(2-phenylphenyl)methylpiperidine

• MDL： MFCD31735978
• Inchi： 1S/C18H21N/c1-2-8-15(9-3-1)18-12-5-4-10-16(18)14-17-11-6-7-13-19-17/h1-5,8-10,12,17,19H,6-7,11,13-14H2
• InChI Key： XLKVRNCIUQBIKL-UHFFFAOYSA-N
• SMILES： N1CCCCC1CC1=CC=CC=C1C1=CC=CC=C1

Additional information on 2-(2-phenylphenyl)methylpiperidine

Recent Advances in the Study of 2-(2-phenylphenyl)methylpiperidine (CAS: 1892061-12-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-phenylphenyl)methylpiperidine (CAS: 1892061-12-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential as a drug candidate. The information presented herein is based on a thorough review of recent peer-reviewed publications, patent filings, and industry reports.

Recent studies have focused on the synthesis and optimization of 2-(2-phenylphenyl)methylpiperidine, with particular emphasis on improving its yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These efforts have led to the development of more efficient synthetic routes, which are crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, 2-(2-phenylphenyl)methylpiperidine has shown promising results in various in vitro and in vivo models. Preliminary data suggest that the compound exhibits significant affinity for certain neurotransmitter receptors, making it a potential candidate for the treatment of neurological disorders such as depression and anxiety. Additionally, its unique chemical structure has been explored for its potential to modulate other biological targets, including enzymes involved in inflammatory pathways.

One of the most notable findings in recent research is the compound's ability to cross the blood-brain barrier (BBB), a critical factor for its efficacy in treating central nervous system (CNS) disorders. Studies utilizing animal models have demonstrated that 2-(2-phenylphenyl)methylpiperidine achieves sufficient concentrations in the brain to exert its pharmacological effects, with minimal off-target toxicity. These results have spurred further investigations into its pharmacokinetic and pharmacodynamic properties.

Despite these promising developments, challenges remain in the development of 2-(2-phenylphenyl)methylpiperidine as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be addressed in future studies. Researchers are currently exploring structural modifications to enhance the compound's bioavailability and reduce any adverse effects, while maintaining its therapeutic efficacy.

In conclusion, 2-(2-phenylphenyl)methylpiperidine (CAS: 1892061-12-9) represents a promising avenue for drug discovery, particularly in the realm of neurological and inflammatory diseases. The latest research underscores its potential, while also highlighting the need for further optimization and validation. As the scientific community continues to unravel the complexities of this compound, it is anticipated that it will play an increasingly important role in the development of novel therapeutics.